Cas no 1256276-95-5 ((1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid)

• Product Name: (1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid
• CAS No: 1256276-95-5
• MF: C₁₂H₁₆O₄
• MW: 224.25
• MDL: MFCD30802415
• CID: 5098736
• PubChem ID: 67495570
• Update Time: 2026-03-03

(1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3R,4R)-3-(methoxycarbonyl)spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2-carboxylicacid
• Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2,3-dicarboxylic acid, 2-methyl ester, (1R,2R,3R,4S)-
• (1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid
• AS-79799
• (1S,2R,3R,4R)-3-(Methoxycarbonyl)spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2-carboxylic acid
• MFCD30802415
• (1's,2'r,3'r,4'r)-3'-Methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylicacid
• (1R,4S,5R,6R)-6-(methoxycarbonyl)spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-5-carboxylic acid
• (1S,2R,3R,4R)-3-methoxycarbonylspiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2-carboxylic acid
• 2-methyl ester (1R,2R,3R,4S)-Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2,3-dicarboxylic acid
• SCHEMBL2682666
• CS-0309624
• D84829
• 1256276-95-5

• MDL： MFCD30802415
• Inchi： 1S/C12H16O4/c1-16-11(15)9-7-3-2-6(8(9)10(13)14)12(7)4-5-12/h6-9H,2-5H2,1H3,(H,13,14)/t6-,7+,8+,9+/m0/s1
• InChI Key： KXRWQFPKBCDLIB-JQCXWYLXSA-N
• SMILES： [C@@]12([H])C3(CC3)[C@@]([H])(CC1)[C@@H](C(O)=O)[C@@H]2C(OC)=O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Additional information on (1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid

(1'S,2'R,3'R,4'R)-3'-Methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic Acid

The compound with CAS No. 1256276-95-5, named (1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The molecule's structure consists of a cyclopropane ring fused to a norbornane framework, with additional functional groups including a methoxycarbonyl and a carboxylic acid group.

The spiro structure in this compound plays a crucial role in its chemical behavior and potential applications. The cyclopropane ring introduces strain and reactivity due to its triangular geometry, while the norbornane framework provides stability and rigidity. The methoxycarbonyl group (a protecting group for carboxylic acids) adds versatility to the molecule, allowing for controlled reactivity in various chemical reactions. The carboxylic acid group further enhances the compound's functionality, enabling participation in esterification or amidation reactions.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a building block for advanced polymers and materials with tailored mechanical properties. The unique combination of strain and rigidity in the molecule makes it an ideal candidate for applications requiring high strength-to-weight ratios or specific thermal stability.

In addition to its structural advantages, this compound has shown promise in medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its potential as a chelating agent or a component in drug delivery systems. Furthermore, the stereochemistry of the molecule (as indicated by the (1'S,2'R,3'R,4'R) configuration) is critical for its biological activity and selectivity.

From a synthetic perspective, the preparation of this compound involves multi-step processes that require precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled more efficient routes to this compound, reducing production costs and improving yield.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further enhance our understanding of this compound's properties. Molecular modeling techniques are being used to predict its interactions with biological systems and optimize its performance in various applications.

In conclusion, (1'S,2'R,3'R,4'R)-3'-methoxycarbonylspiro[cyclopropane-1,7'-norbornane]-2'-carboxylic acid is a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.